Cas no 1363394-27-7 (Stephacidin B; N9-Deoxy)

• Product Name: Stephacidin B; N9-Deoxy
• CAS No: 1363394-27-7
• MF: C₅₂H₅₄N₆O₇
• MW: 875.021173000336
• CID: 6776204
• Update Time: 2024-03-06

Stephacidin B; N9-Deoxy Chemical and Physical Properties

Names and Identifiers

• 17H,21H,21bH,25H-21a,16a-(Iminomethano)-22,27a-methano-23H-diindolizino[6,7-a:7′,6′-j]bispyrano[2′,3′:6,7]indolo[2,3-d:3′,2′-g]carbazole-21,23,30,32-tetrone, 1,4,7c,11,15,15a,16,18,19,26,27,28,28a,29-tetradecahydro-4,4,11,11,15,15,29,29-octamethyl-, 14-oxide, (7cR,7dS,15aS,16aS,21aR,21bS,22R,22aR,27aS,28aS)-
• 17H,21H,21bH,25H-21a,16a-(Iminomethano)-22,27a-methano-23H-diindolizino[6,7-a:7',6'-j]bispyrano[2',3':6,7]indolo[2,3-d:3',2'-g]carbazole-21,23,30,32-tetrone, 1,4,7c,11,15,15a,16,18,19,26,27,28,28a,29-tetradecahydro-4,4,11,11,15,15,29,29-octamethyl-, 14-oxide, (7cR,7dS,15aS,16aS,21aR,21bS,22R,22aR,27...
• Stephacidin B; N9-Deoxy

• Inchi： 1S/C52H54N6O7/c1-44(2)19-15-25-29(64-44)13-11-27-33-36-50-28-12-14-30-26(16-20-45(3,4)65-30)35(28)58(63)38(50)47(7,8)31-23-48-17-9-21-55(48)42(61)51(31,54-40(48)59)39(50)57-41(60)49-18-10-22-56(49)43(62)52(36,57)32(24-49)46(5,6)37(33)53-34(25)27/h11-16,19-20,31-32,36,39,53H,9-10,17-18,21-24H2,1-8H3,(H,54,59)
• InChI Key： WZHCMAFZIFECCV-UHFFFAOYSA-N
• SMILES： CC1(C=CC2=C(C=CC3C45C(C67C(C(C4=[N+]([O-])C=32)(C)C)CC2(N(C6=O)CCC2)C(=O)N7)N2C(C34N(C(C62C(C3)C(C)(C)C2NC3C(C=2C56)=CC=C2C=3C=CC(O2)(C)C)=O)CCC4)=O)O1)C

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 12.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles